Cas no 2287299-84-5 (3-Amino-1-ethyl-6-(trifluoromethyl)pyridin-2-one;hydrochloride)

• Product Name: 3-Amino-1-ethyl-6-(trifluoromethyl)pyridin-2-one;hydrochloride
• CAS No: 2287299-84-5
• MF: C₈H₁₀ClF₃N₂O
• MW: 242.626011371613
• CID: 5902701
• PubChem ID: 137942513
• Update Time: 2025-05-20

3-Amino-1-ethyl-6-(trifluoromethyl)pyridin-2-one;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1-ethyl-6-(trifluoromethyl)pyridin-2-one;hydrochloride
• 3-amino-1-ethyl-6-(trifluoromethyl)-1,2-dihydropyridin-2-one hydrochloride
• EN300-6504478
• 2287299-84-5
• AT19334
• 3-AMINO-1-ETHYL-6-(TRIFLUOROMETHYL)PYRIDIN-2(1H)-ONE HCL

• Inchi： 1S/C8H9F3N2O.ClH/c1-2-13-6(8(9,10)11)4-3-5(12)7(13)14;/h3-4H,2,12H2,1H3;1H
• InChI Key： DUAFDCGGQNXJPA-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC=C(C(N1CC)=O)N)(F)F

Computed Properties

• Exact Mass: 242.0433751g/mol
• Monoisotopic Mass: 242.0433751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 317
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-Amino-1-ethyl-6-(trifluoromethyl)pyridin-2-one;hydrochloride

Introduction to 3-Amino-1-ethyl-6-(trifluoromethyl)pyridin-2-one hydrochloride (CAS No. 2287299-84-5)

3-Amino-1-ethyl-6-(trifluoromethyl)pyridin-2-one hydrochloride, identified by its CAS number 2287299-84-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This pyridinone derivative features a structural framework that incorporates both amino and trifluoromethyl functional groups, which are known to contribute to its unique chemical properties and biological activities. The hydrochloride salt form enhances its solubility, making it more suitable for various applications in research and development.

The compound’s molecular structure, characterized by a pyridine core substituted with an amino group at the 3-position, an ethyl group at the 1-position, and a trifluoromethyl group at the 6-position, endows it with distinct electronic and steric properties. These features make it a valuable scaffold for designing molecules with potential therapeutic effects. The presence of the amino group allows for further derivatization, enabling chemists to explore diverse chemical modifications that could enhance its pharmacological profile.

In recent years, there has been growing interest in pyridinone derivatives due to their broad spectrum of biological activities. Studies have demonstrated that such compounds can exhibit properties ranging from antimicrobial to anti-inflammatory effects. The trifluoromethyl group, in particular, is known to increase metabolic stability and binding affinity to biological targets, making it a common moiety in drug design. The hydrochloride salt form of 3-amino-1-ethyl-6-(trifluoromethyl)pyridin-2-one further improves its pharmacokinetic properties, facilitating its use in both in vitro and in vivo studies.

Current research in the field of medicinal chemistry has highlighted the importance of structurally diverse compounds in drug discovery. 3-Amino-1-ethyl-6-(trifluoromethyl)pyridin-2-one hydrochloride has been investigated for its potential role in modulating various biological pathways. For instance, preliminary studies suggest that this compound may interact with enzymes and receptors involved in inflammatory responses, offering a promising lead for developing novel anti-inflammatory agents. Additionally, its ability to cross the blood-brain barrier has been explored, raising possibilities for applications in central nervous system disorders.

The synthesis of 3-amino-1-ethyl-6-(trifluoromethyl)pyridin-2-one hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical research. Techniques such as catalytic hydrogenation and nucleophilic substitution have been utilized to construct the pyridinone core efficiently. The hydrochloride salt formation is achieved through acid-base reactions, which not only improve solubility but also stabilize the compound for long-term storage.

The pharmacological evaluation of 3-amino-1-ethyl-6-(trifluoromethyl)pyridin-2-one hydrochloride has revealed intriguing findings. In cell-based assays, the compound has shown moderate activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Mechanistic studies have begun to unravel how this molecule exerts its effects at the molecular level, providing insights into possible therapeutic mechanisms. Furthermore, its interaction with biological targets has been probed using computational chemistry approaches, which help predict binding affinities and optimize lead structures.

One of the most compelling aspects of 3-amino-1-ethyl-6-(trifluoromethyl)pyridin-2-one hydrochloride is its versatility as a chemical scaffold. Researchers have demonstrated that minor modifications to its structure can significantly alter its biological activity. This flexibility allows for rapid optimization of drug candidates through structure-based drug design principles. High-throughput screening (HTS) techniques have been employed to identify derivatives with enhanced potency and selectivity, accelerating the drug discovery process.

The safety profile of 3-amino-1-ethyl-6-(trifluoromethyl)pyridin-2-one hydrochloride is another critical area of investigation. Preclinical studies have assessed its toxicity and pharmacokinetic behavior in animal models, providing valuable data for evaluating its suitability for clinical development. These studies have shown that the compound exhibits acceptable levels of toxicity at relevant doses, paving the way for further exploration in human trials. However, comprehensive toxicological assessments are still ongoing to fully characterize its safety profile.

Future directions in research on 3-amino-1-ethyl-6-(trifluoromethyl)pyridin-2-one hydrochloride include exploring its potential in combination therapies and investigating novel delivery systems that could enhance its bioavailability. The integration of nanotechnology with traditional drug delivery methods has opened new avenues for improving therapeutic efficacy. Additionally, green chemistry principles are being applied to develop more sustainable synthetic routes for this compound, aligning with global efforts to reduce environmental impact.

In conclusion,3-amino-1-ethyl-6-(trifluoromethyl)pyridin -2-one hydrochloride (CAS No. 2287299 -84 -5) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and optimize synthetic methodologies,this compound is poised to play a significant role in addressing unmet medical needs across various therapeutic areas.